Cas no 1378705-59-9 ((3,3-DIETHOXYPROPYL)(ETHYL)AMINE)

• Product Name: (3,3-DIETHOXYPROPYL)(ETHYL)AMINE
• CAS No: 1378705-59-9
• MF: C₉H₂₁NO₂
• MW: 175.26854300499
• CID: 4595020
• Update Time: 2025-10-31

(3,3-DIETHOXYPROPYL)(ETHYL)AMINE Chemical and Physical Properties

Names and Identifiers

• (3,3-diethoxypropyl)(ethyl)amine
• (3,3-DIETHOXYPROPYL)(ETHYL)AMINE

• Inchi： 1S/C9H21NO2/c1-4-10-8-7-9(11-5-2)12-6-3/h9-10H,4-8H2,1-3H3
• InChI Key： UKICVIDKLFFYJB-UHFFFAOYSA-N
• SMILES： C(NCC)CC(OCC)OCC

Additional information on (3,3-DIETHOXYPROPYL)(ETHYL)AMINE

Introduction to (3,3-DIETHOXYPROPYL)(ETHYL)AMINE and Its Significance in Modern Chemical Research

(3,3-DIETHOXYPROPYL)(ETHYL)AMINE, with the CAS number 1378705-59-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This amine derivative has garnered attention due to its unique structural properties and potential applications in various scientific domains. The compound's molecular structure, characterized by its ethyl and diethoxypropyl substituents, makes it a versatile intermediate in organic synthesis and a candidate for further exploration in medicinal chemistry.

The molecular formula of (3,3-DIETHOXYPROPYL)(ETHYL)AMINE can be represented as C9H21NO2. This configuration suggests a high degree of hydrophobicity coupled with the presence of polar ether groups, which could influence its solubility and reactivity. Such characteristics are often exploited in the design of novel compounds aimed at enhancing drug delivery systems or serving as building blocks for more complex molecules.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of complex organic molecules. The utility of (3,3-DIETHOXYPROPYL)(ETHYL)AMINE as a synthetic intermediate has been highlighted in several studies. For instance, researchers have utilized this compound to develop novel catalysts and ligands that facilitate asymmetric synthesis, a process crucial for producing enantiomerically pure pharmaceuticals. The ability to manipulate the reactivity of this amine derivative allows chemists to fine-tune reaction outcomes, leading to more efficient synthetic routes.

The pharmaceutical industry has shown particular interest in exploring the potential applications of (3,3-DIETHOXYPROPYL)(ETHYL)AMINE. Its structural motifs are reminiscent of several bioactive molecules, suggesting that it could serve as a precursor for drugs targeting neurological disorders or inflammatory conditions. Preliminary studies have indicated that derivatives of this compound may exhibit properties such as inhibitory activity against certain enzymes or receptors. While these findings are still in the early stages of investigation, they highlight the compound's promise as a pharmacological scaffold.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of (3,3-DIETHOXYPROPYL)(ETHYL)AMINE. Molecular modeling techniques have enabled researchers to predict its interactions with biological targets with greater accuracy. This approach has been particularly valuable in identifying potential lead compounds for drug development. By leveraging computational methods alongside traditional experimental techniques, scientists can accelerate the discovery process and reduce the time required to bring new therapeutic agents to market.

The environmental impact of chemical synthesis is another area where (3,3-DIETHOXYPROPYL)(ETHYL)AMINE has been scrutinized. Modern research emphasizes the development of greener synthetic pathways that minimize waste and reduce energy consumption. The compound's reactivity profile makes it an attractive candidate for processes that employ catalytic methods or solvent-free reactions. Such innovations align with global efforts to promote sustainable chemistry and ensure that future pharmaceutical production is both efficient and environmentally responsible.

Industrial applications of (3,3-DIETHOXYPROPYL)(ETHYL)AMINE extend beyond pharmaceuticals. The compound finds use in specialty chemicals where its unique properties contribute to the formulation of adhesives, coatings, and polymers. Its ability to act as a cross-linking agent or modifier enhances material performance, making it valuable in industries that require high-performance materials for demanding applications.

The future direction of research on (3,3-DIETHOXYPROPYL)(ETHYL)AMINE appears promising. As our understanding of its chemical behavior deepens, new applications are likely to emerge. Collaborative efforts between academia and industry will be essential in translating laboratory findings into practical solutions. By fostering such partnerships, the scientific community can ensure that advancements in chemical research translate into tangible benefits for society.